Cas no 884494-63-7 ( )

• Product Name: &nbsp
• CAS No: 884494-63-7
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 877077
• PubChem ID: 71302646
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-3-thienyl)pyridine
• 3-(2-methylthiophenyl)pyridine
• 884494-63-7
•  

• Inchi： 1S/C10H9NS/c1-8-10(4-6-12-8)9-3-2-5-11-7-9/h2-7H,1H3
• InChI Key： LQKSLFKJUAHJQO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C1C=NC=CC=1

Computed Properties

• Exact Mass: 175.04557046g/mol
• Monoisotopic Mass: 175.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų